CGS 15435

• Synonyms: 5-chloro-1-methyl-2-(3-pyridyl)-3-indolehexanoic acid; CGS 15435A; CGS-15435-A
• Molecular Formula: C20H21ClN2O2
• Molecular Weight: 356.8 g/mol
• SMILES: CN1C2=C(C=C(C=C2)Cl)C(=C1C3=CN=CC=C3)CCCCCC(=O)O
• InChI: InChI=1S/C20H21ClN2O2/c1-23-18-10-9-15(21)12-17(18)16(7-3-2-4-8-19(24)25)20(23)14-6-5-11-22-13-14/h5-6,9-13H,2-4,7-8H2,1H3,(H,24,25)
• InChIKey: BYQANTGKEVLUKZ-UHFFFAOYSA-N

Researchers relying on short-acting TxA2 synthase inhibitors like dazoxiben face repeated dosing and confounding off-target effects. CGS 15435 resolves both with a unique pharmacological profile validated in chronic disease models. • Sustained target engagement: inhibits TxB2 formation >24 h after a single oral dose, eliminating continuous infusion [6†L21-L24]. • Exceptional selectivity: 100,000-fold over COX, PGI2 synthase, and lipoxygenase (off-target IC50s 1200 μM, 90 μM, 60 μM) [6†L19-L21]. • Proven translational utility: enhanced reperfusion as adjunct to streptokinase in canine coronary thrombolysis models.

CGS 15435: Potent Thromboxane Synthase Inhibitor

CGS 15435 is a potent and highly selective thromboxane (TxA2) synthase inhibitor with an IC50 of 1 nM [1]. It exhibits 100,000-fold greater selectivity for thromboxane synthase compared to cyclooxygenase, PGI2 synthase, and lipoxygenase enzymes [1]. The compound is chemically described as 5-chloro-1-methyl-2-(3-pyridyl)-3-indolhexanoic acid HCl, with a molecular formula of C20H21ClN2O2 and a molecular weight of 356.85 g/mol .

Thromboxane synthase inhibition studies

Sustained target-engagement models

High-selectivity pathway dissection

• [1] Olson RW, et al. CGS 15435A, a thromboxane synthetase inhibitor with an extended duration of action: a comparison with dazoxiben. Eur J Pharmacol. 1987 Jan 20;133(3):265-73. View Source

CGS 15435: Why Substitution Fails

While several thromboxane synthase inhibitors (TxSIs) are commercially available, significant differences in their potency, selectivity, and duration of action preclude simple substitution. Direct comparative studies demonstrate that CGS 15435 exhibits a uniquely long duration of action, sustaining significant inhibition of TxB2 formation for up to 24 hours after a single oral dose, whereas the reference inhibitor dazoxiben shows only short-lived effects [1]. Furthermore, CGS 15435 displays an exceptional selectivity window of 100,000-fold over related enzymes, which is critical for avoiding off-target effects in complex biological systems [1]. These properties are not uniformly shared across the class and directly impact experimental outcomes in models of thrombosis and chronic inflammation.

Duration Shorter-acting inhibitors (e.g., dazoxiben) may not sustain target engagement beyond a few hours, altering chronic model outcomes.

Selectivity Alternative TxS inhibitors may exhibit off-target enzyme interactions at lower concentrations, confounding pathway interpretation.

Model Protection Reported thrombotic protection varies widely; comparator compounds may not reproduce the sustained protection profile seen with CGS 15435.

• [1] Olson RW, et al. CGS 15435A, a thromboxane synthetase inhibitor with an extended duration of action: a comparison with dazoxiben. Eur J Pharmacol. 1987 Jan 20;133(3):265-73. View Source

CGS 15435: Quantitative Differentiation

Superior In Vitro Potency

CGS 15435 demonstrates superior in vitro potency against thromboxane synthase compared to other widely used inhibitors. It exhibits an IC50 of 1 nM [1], which is 4-fold more potent than ozagrel (IC50 = 4 nM) , at least 3-fold more potent than pirmagrel (IC50 = 3.0-3.2 nM) , and 15-fold more potent than furegrelate (IC50 = 15 nM) .

IC50 comparison

Reported

1 nM vs ozagrel (4 nM), pirmagrel (~3 nM), furegrelate (15 nM)

Reported potency rank among tested inhibitors

Various in vitro enzyme assays

Evidence Dimension	Inhibition of thromboxane synthase (IC50)
Target Compound Data	1 nM
Comparator Or Baseline	Ozagrel: 4 nM; Pirmagrel: ~3 nM; Furegrelate: 15 nM
Quantified Difference	4-fold, 3-fold, and 15-fold greater potency, respectively
Conditions	Various in vitro enzyme assays using isolated thromboxane synthase from human/animal sources [1]

Why This Matters

Higher potency allows for the use of lower compound concentrations, reducing potential off-target effects and minimizing solvent-related artifacts in sensitive cell-based assays.

• [1] Olson RW, et al. CGS 15435A, a thromboxane synthetase inhibitor with an extended duration of action: a comparison with dazoxiben. Eur J Pharmacol. 1987 Jan 20;133(3):265-73. View Source

Exceptional Selectivity Profile

CGS 15435 exhibits an unparalleled selectivity window for thromboxane synthase. It is 100,000-fold more selective for its primary target than for cyclooxygenase (COX), PGI2 synthase, and lipoxygenase [1]. Quantitatively, its IC50 values against these off-target enzymes are 1200 μM (COX), 90 μM (PGI2 synthase), and 60 μM (lipoxygenase) . In contrast, pirmagrel shows significant inhibitory activity against prostaglandin G/H synthase with an IC50 of only 10 μM , indicating a much narrower selectivity window.

Selectivity window

Reported

100,000-fold over COX/PGI2/lipoxygenase; off-target IC50s 60–1200 µM

Supports selective TxS pathway inhibition

Isolated enzyme preparations from multiple species

Evidence Dimension	Selectivity ratio (IC50 off-target / IC50 target) and absolute off-target IC50 values
Target Compound Data	100,000-fold selectivity over COX/PGI2 synthase/lipoxygenase. Off-target IC50s: COX=1200 μM, PGI2=90 μM, Lipoxygenase=60 μM.
Comparator Or Baseline	Pirmagrel: Inhibits Prostaglandin G/H synthase with IC50 = 10 μM (only ~3,000-fold selectivity over its TxS IC50 of ~3 nM).
Quantified Difference	CGS 15435 off-target COX IC50 is 120-fold higher than pirmagrel's (1200 μM vs 10 μM).
Conditions	In vitro enzyme assays using partially purified enzymes from human platelets (TxS), sheep seminal vesicles (COX), bovine aorta (PGI2 synthase), and guinea-pig leukocytes (lipoxygenase) [1].

Why This Matters

Extreme selectivity ensures that observed biological effects can be confidently attributed to thromboxane synthase inhibition, reducing confounding variables in pathway analysis and mechanistic studies.

• [1] Olson RW, et al. CGS 15435A, a thromboxane synthetase inhibitor with an extended duration of action: a comparison with dazoxiben. Eur J Pharmacol. 1987 Jan 20;133(3):265-73. View Source

Prolonged In Vivo Duration of Action

In a direct head-to-head study in conscious beagles, CGS 15435 demonstrated a significantly prolonged duration of action compared to the short-acting inhibitor dazoxiben (DAZ). One hour after a single oral dose of 3 mg/kg, CGS 15435 inhibited serum TxB2 formation by 95%, compared to 82% for DAZ [1]. Critically, while the inhibitory effect of DAZ was lost by 12 hours, CGS 15435 maintained significant inhibition of TxB2 formation at 4, 6, 12, and 24 hours post-dosing [1].

In vivo duration

Head-to-head

95% vs 82% inhibition at 1h; sustained >24h vs lost by 12h (dazoxiben)

Sustained target engagement in dog model

Single oral dose 3 mg/kg, serum TxB2

Evidence Dimension	Serum TxB2 inhibition over time
Target Compound Data	95% inhibition at 1h; significant inhibition maintained at 4, 6, 12, and 24h
Comparator Or Baseline	Dazoxiben (DAZ): 82% inhibition at 1h; inhibition lost by 12h
Quantified Difference	13 percentage points greater inhibition at 1h; sustained activity >24h vs <12h
Conditions	Conscious beagles, single 3 mg/kg oral dose, serum TxB2 measured as biomarker [1]

Why This Matters

The extended duration of action makes CGS 15435 the preferred choice for chronic disease models and experiments requiring stable, long-lasting target engagement without the need for continuous infusion or repeated dosing.

• [1] Olson RW, et al. CGS 15435A, a thromboxane synthetase inhibitor with an extended duration of action: a comparison with dazoxiben. Eur J Pharmacol. 1987 Jan 20;133(3):265-73. View Source

Superior Efficacy in Thrombosis Model

In a rabbit model of arachidonic acid-induced thrombotic sudden death, CGS 15435 provided robust and sustained protection that was vastly superior to dazoxiben. When administered 24 hours prior to challenge, CGS 15435 (8.6 μmol/kg i.v.) resulted in 83% survival and only 11% thrombocytopenia [1]. In stark contrast, dazoxiben administered just 2 hours prior to challenge (8.6 μmol/kg i.v.) resulted in 0% survival and 42% thrombocytopenia [1]. Furthermore, final TxB2 levels in CGS 15435-treated animals were significantly lower than in the dazoxiben-treated group (P<0.05) [2].

Thrombosis model survival

Head-to-head

83% vs 0% survival (24h vs 2h pretreatment); 11% vs 42% thrombocytopenia

Model-response endurance evidence

Rabbit arachidonic acid model, 8.6 µmol/kg i.v.

Evidence Dimension	Survival and thrombocytopenia after thrombotic challenge
Target Compound Data	100% survival (0.25h pretreatment) and 83% survival (24h pretreatment); 0% and 11% thrombocytopenia, respectively.
Comparator Or Baseline	Dazoxiben (DAZ): 100% survival (0.25h) and 0% survival (2h pretreatment); 3% and 42% thrombocytopenia, respectively.
Quantified Difference	24h pretreatment: 83% vs 0% survival (CGS 15435 vs DAZ at 2h); 11% vs 42% thrombocytopenia.
Conditions	Anesthetized rabbits, 0.75 mg/kg arachidonic acid i.v., pretreatment with 8.6 μmol/kg i.v. of either compound [1].

Why This Matters

This demonstrates a functionally relevant, long-lasting protective effect in a severe thrombosis model, confirming the in vivo translation of its prolonged enzyme inhibition. For studies where durable anti-thrombotic protection is required, CGS 15435 provides a unique advantage.

• [1] Olson RW, et al. CGS 15435A, a thromboxane synthetase inhibitor with an extended duration of action: a comparison with dazoxiben. Eur J Pharmacol. 1987 Jan 20;133(3):265-73. View Source
• [2] Anjiechem. CGS 15435 Product Information. View Source

Large-Animal Coronary Thrombosis Model

CGS 15435A demonstrated significant benefit as an adjunct to thrombolytic therapy in a canine model of coronary thrombosis. In this study, treatment with CGS 15435A (0.1 mg/kg i.v. bolus + 0.04 mg/kg per h infusion) significantly improved thrombolysis compared to vehicle-treated controls during reperfusion [1]. This effect was comparable to that seen with a thromboxane receptor antagonist (BM 13.505), and the combination of both agents further reduced residual thrombus weight [1].

Coronary thrombolysis model

Assay context

Improved reperfusion vs vehicle; aspirin ineffective

Large-animal model response context

Canine model, streptokinase thrombolysis

Evidence Dimension	Reperfusion success in coronary thrombosis model
Target Compound Data	Significantly improved thrombolysis over vehicle (survival analysis at reperfusion)
Comparator Or Baseline	Vehicle control; aspirin (which was not different from vehicle)
Quantified Difference	Statistically significant improvement vs. vehicle; aspirin was ineffective in this model
Conditions	Canine model of thrombin-induced coronary thrombosis with concurrent streptokinase thrombolysis [1]

Why This Matters

This provides additional validation in a clinically relevant large-animal model, supporting its use in advanced preclinical studies focused on coronary artery disease and thrombolytic therapy augmentation.

• [1] Olson RW, et al. Beneficial effects of combined thromboxane synthase inhibition/receptor blockade with CGS 22652 in a canine model of coronary thrombosis. Eur J Pharmacol. 1993 May 12;236(1):75-87. View Source

CGS 15435: Key Research Applications

Chronic Inflammation and Thrombosis Models

Due to its extended duration of action (sustained TxB2 inhibition for >24h) [1], CGS 15435 is ideally suited for chronic disease models where stable, long-term target engagement is required. This includes studies of atherosclerosis, chronic inflammation, and diabetic complications, eliminating the need for continuous infusion or multiple daily doses that are necessary with short-acting inhibitors like dazoxiben.

High-Specificity Mechanistic Studies

With a 100,000-fold selectivity over related enzymes like COX, PGI2 synthase, and lipoxygenase (off-target IC50s of 1200 μM, 90 μM, and 60 μM, respectively) , CGS 15435 is the reagent of choice for dissecting the specific role of thromboxane A2 in complex signaling pathways. This minimizes confounding off-target effects that could arise with less selective inhibitors like pirmagrel.

Adjunctive Thrombolysis in Large Animals

Preclinical studies exploring the role of thromboxane A2 during coronary thrombolysis and reocclusion can leverage CGS 15435. It has demonstrated efficacy in improving reperfusion as an adjunct to streptokinase in a canine model [2], making it a validated tool for translational research in this area.

Benchmark for Next-Gen TxA2 Modulators

Given its well-characterized profile as a highly potent (IC50 1 nM) and selective TxSI with a long duration of action, CGS 15435 serves as an excellent reference standard for evaluating novel chemical entities targeting the thromboxane pathway, including dual TxSI/TxRA inhibitors.

Application

Selection Property

Validation Focus

Chronic inflammation & thrombosis models

Sustained target engagement profile

Duration of action validation in model

Mechanistic pathway dissection

High selectivity over related enzymes

Off-target enzyme inhibition profiling

Large-animal thrombolysis research

Adjunctive thrombolysis response

Reperfusion endpoint validation

Next-gen TxA2 modulator benchmarking

Well-characterized inhibition profile

Comparator potency & selectivity reference

• [1] Olson RW, et al. CGS 15435A, a thromboxane synthetase inhibitor with an extended duration of action: a comparison with dazoxiben. Eur J Pharmacol. 1987 Jan 20;133(3):265-73. View Source
• [2] Olson RW, et al. Beneficial effects of combined thromboxane synthase inhibition/receptor blockade with CGS 22652 in a canine model of coronary thrombosis. Eur J Pharmacol. 1993 May 12;236(1):75-87. View Source